Cas no 1249054-04-3 (4-(2,4-difluorophenyl)butan-2-ol)

4-(2,4-Difluorophenyl)butan-2-ol is a fluorinated aromatic alcohol with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a difluorophenyl group and a hydroxyl-substituted butane chain, offers versatility as an intermediate in the development of bioactive compounds. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can be advantageous in drug design. The secondary alcohol moiety provides a reactive site for further functionalization, enabling derivatization into esters, ethers, or other derivatives. This compound is typically handled under standard laboratory conditions, with attention to appropriate safety measures due to its organic and fluorinated nature. Its purity and structural specificity make it suitable for research and fine chemical applications.
4-(2,4-difluorophenyl)butan-2-ol structure
1249054-04-3 structure
Product Name:4-(2,4-difluorophenyl)butan-2-ol
CAS No:1249054-04-3
MF:C10H12F2O
MW:186.198490142822
CID:5857821
PubChem ID:62197397
Update Time:2025-06-09

4-(2,4-difluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanol, 2,4-difluoro-α-methyl-
    • 4-(2,4-Difluorophenyl)butan-2-ol
    • SCHEMBL10586299
    • 1249054-04-3
    • AKOS011478526
    • EN300-1836216
    • CS-0278580
    • 4-(2,4-difluorophenyl)butan-2-ol
    • Inchi: 1S/C10H12F2O/c1-7(13)2-3-8-4-5-9(11)6-10(8)12/h4-7,13H,2-3H2,1H3
    • InChI Key: XGPCNCAUUPFBKO-UHFFFAOYSA-N
    • SMILES: C1(CCC(C)O)=CC=C(F)C=C1F

Computed Properties

  • Exact Mass: 186.08562133g/mol
  • Monoisotopic Mass: 186.08562133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.152±0.06 g/cm3(Predicted)
  • Boiling Point: 246.6±25.0 °C(Predicted)
  • pka: 15.05±0.20(Predicted)

4-(2,4-difluorophenyl)butan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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